Cas no 58690-46-3 (3,4-Furandiol,tetrahydro-, dinitrate, trans- (9CI))

• Product Name: 3,4-Furandiol,tetrahydro-, dinitrate, trans- (9CI)
• CAS No: 58690-46-3
• MF: C₄H₆N₂O₇
• MW: 194.09964132309
• CID: 377882
• PubChem ID: 143570
• Update Time: 2025-04-19

3,4-Furandiol,tetrahydro-, dinitrate, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3,4-Furandiol,tetrahydro-, dinitrate, trans- (9CI)
• Tetrahydrofuran-3,4-diyl dinitrate
• trans-Oxolane-3,4-diol dinitrate
• InChI=1/C4H6N2O7/c7-5(8)12-3-1-11-2-4(3)13-6(9)10/h3-4H,1-2H2
• NUPHETKTSSIAEZ-UHFFFAOYSA-
• Oxolane-3,4-diyl dinitrate
• DTXSID20974219
• SCHEMBL10869719
• 58690-46-3
• 58690-45-2

• Inchi： 1S/C4H6N2O7/c7-5(8)12-3-1-11-2-4(3)13-6(9)10/h3-4H,1-2H2
• InChI Key： NUPHETKTSSIAEZ-UHFFFAOYSA-N
• SMILES： O1CC(C(C1)O[N+](=O)[O-])O[N+](=O)[O-]

Computed Properties

• Exact Mass: 194.01750053g/mol
• Monoisotopic Mass: 194.01750053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 119Ų